Cas no 1516060-37-9 (1-(2-bromo-3-methoxyphenyl)piperazine)

• Product Name: 1-(2-bromo-3-methoxyphenyl)piperazine
• CAS No: 1516060-37-9
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 6424961
• PubChem ID: 83743627
• Update Time: 2025-06-08

1-(2-bromo-3-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)piperazine
• Piperazine, 1-(2-bromo-3-methoxyphenyl)-
• 1516060-37-9
• GS1364
• EN300-1914279

• Inchi： 1S/C11H15BrN2O/c1-15-10-4-2-3-9(11(10)12)14-7-5-13-6-8-14/h2-4,13H,5-8H2,1H3
• InChI Key： APAVPKFIWAYWBA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2Br)CCNCC1

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 385.6±42.0 °C(Predicted)
• pka: 8.82±0.10(Predicted)

Additional information on 1-(2-bromo-3-methoxyphenyl)piperazine

Introduction to 1-(2-bromo-3-methoxyphenyl)piperazine (CAS No. 1516060-37-9)

1-(2-bromo-3-methoxyphenyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1516060-37-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative features a brominated and methoxylated aromatic ring, making it a versatile scaffold for the development of various bioactive molecules. The unique structural attributes of this compound have garnered attention from researchers exploring its potential in pharmacological applications.

The molecular structure of 1-(2-bromo-3-methoxyphenyl)piperazine consists of a piperazine ring linked to a phenyl group substituted with bromine at the 2-position and methoxy at the 3-position. This configuration imparts distinct electronic and steric properties, influencing its interactions with biological targets. The presence of both bromine and methoxy groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, 1-(2-bromo-3-methoxyphenyl)piperazine has been extensively studied for its role in the synthesis of pharmacologically active compounds. Its derivatives have shown promise in several therapeutic areas, including central nervous system (CNS) disorders, neurodegenerative diseases, and psychiatric conditions. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for further exploration.

One of the most compelling aspects of 1-(2-bromo-3-methoxyphenyl)piperazine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel analogs with enhanced binding affinity and selectivity. For instance, studies have demonstrated its efficacy in targeting serotonin receptors, which are implicated in mood regulation and cognitive function. The bromine substituent, in particular, facilitates further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have further illuminated the potential of 1-(2-bromo-3-methoxyphenyl)piperazine. Molecular docking simulations have revealed that this compound can interact with various protein targets, suggesting its broad applicability in drug design. These studies highlight the importance of structure-activity relationships (SAR) in optimizing derivatives for improved pharmacological outcomes.

The synthesis of 1-(2-bromo-3-methoxyphenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the bromination of a methoxylated aromatic precursor followed by coupling with piperazine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In clinical research, 1-(2-bromo-3-methoxyphenyl)piperazine derivatives have been investigated for their potential therapeutic effects. Preclinical studies suggest that certain analogs may exhibit antidepressant and anxiolytic properties, although further research is needed to fully elucidate their mechanisms of action. The compound's ability to modulate serotonin receptor activity positions it as a promising candidate for treating neuropsychiatric disorders.

The chemical diversity inherent in 1-(2-bromo-3-methoxyphenyl)piperazine allows for the exploration of various pharmacological pathways. By modifying different parts of its structure, researchers can generate a library of compounds with tailored properties. This approach has been instrumental in identifying novel drug candidates that may address unmet medical needs.

From a regulatory perspective, 1-(2-bromo-3-methoxyphenyl)piperazine is subject to standard guidelines governing chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers can conduct experiments without compromising ethical or legal standards. The compound's classification as a research chemical underscores its importance in academic and industrial settings.

The future prospects of 1-(2-bromo-3-methoxyphenyl)piperazine are promising, with ongoing studies exploring its role in emerging therapeutic areas. Innovations in drug delivery systems and targeted therapies may further enhance the compound's utility. As research progresses, new applications and derivatives are likely to emerge, reinforcing its significance in medicinal chemistry.

In summary,1-(2-bromo-3-methoxyphenyl)piperazine (CAS No. 1516060-37-9) is a multifaceted compound with substantial potential in pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to discover new therapeutic agents. As scientific understanding evolves, the applications of this compound are expected to expand, contributing to advancements in human health.